Cas no 893740-59-5 (5-(Pyrimidin-5-yl)nicotinic acid)
893740-59-5 structure
Product Name:5-(Pyrimidin-5-yl)nicotinic acid
CAS No:893740-59-5
MF:C10H7N3O2
MW:201.181481599808
CID:1033530
PubChem ID:23004878
Update Time:2025-04-20
5-(Pyrimidin-5-yl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Pyrimidin-5-yl)nicotinic acid
- 5-(PYRIMIDIN-5-YL)-NICOTINIC ACID
- 5-pyrimidin-5-ylpyridine-3-carboxylic acid
- 893740-59-5
- AKOS004113279
- 5-(Pyrimidin-5-yl)nicotinicacid
- J-516401
- 5-(pyrimidin-5-yl)pyridine-3-carboxylic acid
- DTXSID00629593
- DB-295810
-
- Inchi: 1S/C10H7N3O2/c14-10(15)8-1-7(2-11-3-8)9-4-12-6-13-5-9/h1-6H,(H,14,15)
- InChI Key: OCYVFYXZQUPYEH-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CC(=C1)C1=CN=CN=C1)=O
Computed Properties
- Exact Mass: 201.053826475g/mol
- Monoisotopic Mass: 201.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 76Ų
5-(Pyrimidin-5-yl)nicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165539-1g |
5-(pyrimidin-5-yl)nicotinic acid |
893740-59-5 | 95% | 1g |
$580 | 2021-08-05 | |
| Alichem | A089004357-1g |
5-(Pyrimidin-5-yl)nicotinic acid |
893740-59-5 | 95% | 1g |
$525.00 | 2023-08-31 | |
| Chemenu | CM165539-1g |
5-(pyrimidin-5-yl)nicotinic acid |
893740-59-5 | 95% | 1g |
$556 | 2023-02-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659055-1g |
5-(Pyrimidin-5-yl)nicotinic acid |
893740-59-5 | 98% | 1g |
¥5250.00 | 2024-04-26 | |
| Crysdot LLC | CD11026790-1g |
5-(Pyrimidin-5-yl)nicotinic acid |
893740-59-5 | 95+% | 1g |
$614 | 2024-07-18 |
5-(Pyrimidin-5-yl)nicotinic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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